Cas no 1261966-80-6 (3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid)

• Product Name: 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid
• CAS No: 1261966-80-6
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• MDL: MFCD18318051
• CID: 2766521
• PubChem ID: 53223971
• Update Time: 2025-06-30

3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70687988
• 3-(2,3-Dichlorophenyl)isonicotinic acid, 95%
• 1261966-80-6
• AKOS015155047
• 3-(2,3-DICHLOROPHENYL)ISONICOTINIC ACID
• MFCD18318051
• 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid

• MDL： MFCD18318051
• Inchi： 1S/C12H7Cl2NO2/c13-10-3-1-2-7(11(10)14)9-6-15-5-4-8(9)12(16)17/h1-6H,(H,16,17)
• InChI Key： VCCAZZNVIGLNLX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 266.9853839Da
• Monoisotopic Mass: 266.9853839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid

Introduction to 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid (CAS No. 1261966-80-6)

3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid, identified by the chemical registration number CAS No. 1261966-80-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic acid has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a pyridine core substituted with a 2,3-dichlorophenyl group at the 3-position and a carboxylic acid moiety at the 4-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The structural configuration of 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid imparts distinct electronic and steric properties that are highly valuable in drug design. The presence of chlorine atoms at the 2 and 3 positions of the phenyl ring enhances the lipophilicity and reactivity of the molecule, facilitating its integration into various pharmacophoric frameworks. Additionally, the pyridine ring serves as a common pharmacological moiety found in numerous therapeutic agents, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid has emerged as a promising intermediate in the synthesis of potential drug candidates. Its unique structural features make it an attractive building block for exploring new chemical entities (NCEs) targeting various diseases, including cancer, inflammation, and infectious disorders. The carboxylic acid functionality at the 4-position allows for further derivatization through esterification, amidation, or other coupling reactions, expanding its synthetic utility.

One of the most compelling aspects of 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid is its potential in modulating biological pathways associated with disease progression. For instance, studies have indicated that pyridine derivatives can exhibit inhibitory effects on kinases and other enzymes involved in cancer signaling pathways. The dichlorophenyl substituent may enhance binding affinity to target proteins by improving hydrophobic interactions and π-stacking interactions. This has led to investigations into its role as a lead compound for developing kinase inhibitors or other enzyme-targeted therapies.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery pipelines. 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid fits well within this paradigm, offering a balance between structural complexity and synthetic feasibility. Its accessibility through established synthetic routes makes it a valuable asset for medicinal chemists seeking to develop novel analogs with improved pharmacokinetic profiles or enhanced biological activity. Furthermore, computational modeling and virtual screening techniques have been employed to identify potential derivatives of this compound that may exhibit superior therapeutic efficacy.

Recent advancements in chemical biology have highlighted the significance of scaffold hopping—a strategy that involves modifying the core structure of known active compounds to discover new drugs with improved properties. 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid serves as an excellent example of a scaffold that can be readily modified to explore new chemical spaces. By altering substituents or introducing new functional groups, researchers can generate libraries of compounds for high-throughput screening (HTS) against diverse biological targets. This approach has been instrumental in identifying hits with promising preclinical activity.

The synthesis of 3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid involves multi-step organic reactions that highlight its synthetic versatility. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated phenyl precursors and pyridine derivatives, followed by carboxylation at the 4-position. These methods leverage modern catalytic techniques to achieve high yields and selectivity, making the compound accessible for further functionalization. The ability to efficiently synthesize this intermediate underscores its importance as a building block in pharmaceutical research.

In conclusion,3-(2,3-Dichlorophenyl)pyridine-4-carboxylic acid (CAS No. 1261966-80-6) represents a significant advancement in medicinal chemistry due to its structural features and synthetic utility. Its potential applications in drug discovery continue to be explored through interdisciplinary research efforts combining organic chemistry, computational biology, and pharmacology. As our understanding of disease mechanisms evolves, compounds like this will play an increasingly critical role in developing next-generation therapeutics that address unmet medical needs.